Cas no 91571-17-4 (4-(2,6-dibromo-1H-indol-3-yl)butanoic acid)

• Product Name: 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid
• CAS No: 91571-17-4
• MF: C₁₂H₁₁Br₂NO₂
• MW: 361.029241800308
• CID: 4664959
• Update Time: 2025-08-05

4-(2,6-dibromo-1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dibromo-1H-indol-3-yl)butanoic acid
• 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid

• Inchi： 1S/C12H11Br2NO2/c13-7-4-5-8-9(2-1-3-11(16)17)12(14)15-10(8)6-7/h4-6,15H,1-3H2,(H,16,17)
• InChI Key： HKLILNGKZVGNPE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2)C(CCCC(O)=O)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid

Recent Advances in the Study of 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid (CAS: 91571-17-4)

4-(2,6-dibromo-1H-indol-3-yl)butanoic acid (CAS: 91571-17-4) is a brominated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its brominated indole core is known to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways and tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study also revealed that the compound's bromine substituents play a critical role in enhancing its binding affinity to the COX-2 active site.

In addition to its anti-inflammatory properties, 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid has shown potential as an anticancer agent. A recent in vitro study conducted by researchers at the University of Cambridge investigated the compound's effects on various cancer cell lines, including breast and prostate cancer. The results indicated that the compound induces apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, the study suggested that the compound's ability to disrupt mitochondrial membrane potential contributes to its cytotoxic effects.

The synthesis of 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid has also been a focus of recent research. A 2022 paper in Organic Letters described a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers several advantages over traditional approaches, including improved regioselectivity and reduced byproduct formation. The authors emphasized the scalability of this synthetic route, which could facilitate the large-scale production of the compound for further preclinical studies.

Despite these promising findings, challenges remain in the development of 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid as a therapeutic agent. Pharmacokinetic studies have revealed that the compound exhibits limited oral bioavailability, likely due to its poor solubility and rapid metabolism. To address this issue, researchers are exploring various formulation strategies, such as nanoparticle-based delivery systems and prodrug approaches. A 2023 study published in Molecular Pharmaceutics reported the successful encapsulation of the compound in polymeric nanoparticles, which significantly improved its solubility and sustained release profile.

In conclusion, 4-(2,6-dibromo-1H-indol-3-yl)butanoic acid (CAS: 91571-17-4) represents a promising candidate for the development of new anti-inflammatory and anticancer therapies. Recent advances in understanding its biological activities, synthetic pathways, and formulation strategies have laid a solid foundation for future research. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its efficacy in in vivo models. The continued exploration of this compound's potential is expected to yield valuable insights for the field of medicinal chemistry.